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Compound of Interest

Compound Name: Biuret-15N3

Cat. No.: B12057607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling guidelines for Biuret-15N3, a nitrogen-

15 labeled compound. While specific toxicological data for the isotopically labeled form is

limited, the information presented here is based on the well-documented properties of the

unlabeled biuret. The chemical and physical properties of Biuret-15N3 are expected to be

nearly identical to those of biuret.

Chemical and Physical Properties
Biuret-15N3 is a white, crystalline solid.[1][2] It is a condensation product of two urea

molecules.[3] Understanding its physical and chemical properties is crucial for safe handling

and storage.
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Property Value Source

Molecular Formula C₂H₅¹⁵N₃O₂

Molecular Weight 106.06 g/mol

Appearance White crystalline solid

Melting Point 185-190 °C (decomposes)

Solubility

Soluble in hot water and

alcohol; very slightly soluble in

ether.

Stability
Stable under normal

conditions. Hygroscopic.

Incompatibilities
Strong oxidizing agents, strong

bases.

Hazard Identification and Toxicological Data
Biuret is classified as an irritant. While extensive toxicological studies on Biuret-15N3 are not

available, data for unlabeled biuret suggests low acute toxicity in animals. However, it is known

to be toxic to plants, which is a concern for environmental disposal.
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Hazard Description Source

Eye Irritation Causes serious eye irritation.

Skin Irritation Causes skin irritation.

Respiratory Irritation
May cause respiratory tract

irritation.

Acute Toxicity

Not classified as acutely toxic.

Studies on animals show no

acute or chronic toxicity.

Carcinogenicity Not classified as a carcinogen.

Mutagenicity Not classified as a mutagen.

Reproductive Toxicity
Not classified as a

reproductive toxicant.

Hazard Symbols: Xi (Irritant)

Risk Phrases: R36/37/38 - Irritating to eyes, respiratory system and skin.

Safety Phrases: S26 - In case of contact with eyes, rinse immediately with plenty of water and

seek medical advice. S36/37 - Wear suitable protective clothing and gloves.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and maintain the

integrity of Biuret-15N3.

Handling:

Use in a well-ventilated area or under a chemical fume hood.

Avoid breathing dust.

Avoid contact with skin, eyes, and clothing.
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Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry place. Recommended storage temperature is

2-8°C.

Store away from incompatible materials such as strong oxidizing agents and strong bases.

Due to its hygroscopic nature, protect from moisture.

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention if symptoms persist.

Skin Contact

Remove contaminated

clothing. Wash the affected

area with soap and plenty of

water for at least 15 minutes.

Seek medical attention if

irritation develops.

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

medical attention.

Spill and Waste Disposal
Spill Response:

Evacuate the area.

Wear appropriate PPE.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For large spills, contain the spill and collect the material.

Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains or waterways, as it can be harmful to plants.

Experimental Protocols
While specific experimental protocols for the use of Biuret-15N3 were not found in the public

domain, it is often used as a tracer in metabolic studies. A common application related to the

non-labeled compound is the Biuret Protein Assay, which is a colorimetric method used to

determine protein concentration. It is important to note that this assay uses a "Biuret reagent"

and is distinct from the handling of the pure Biuret-15N3 compound.

Principle of the Biuret Protein Assay: In an alkaline environment, the copper(II) ions in the

Biuret reagent form a coordination complex with the peptide bonds in proteins. This complex

results in a characteristic purple color, the intensity of which is proportional to the protein

concentration and can be measured spectrophotometrically at 540 nm.

Preparation of Standard Biuret Reagent: A typical Biuret reagent can be prepared by dissolving

copper sulfate, sodium potassium tartrate, and potassium iodide in a sodium hydroxide

solution. For example, one protocol suggests dissolving 1.50 g of copper sulfate (CuSO₄·5H₂O)

and 6.0 g of sodium potassium tartrate (KNaC₄H₄O₆·4H₂O) in 500 mL of water, then adding

300 mL of 10% NaOH solution while stirring, and finally diluting to 1 L with water.

Visualized Workflows and Pathways
The following diagrams illustrate key logical workflows for the safe handling of Biuret-15N3.
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Safe Handling Workflow for Biuret-15N3
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Caption: Logical workflow for the safe handling of Biuret-15N3.
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First Aid Protocol for Biuret-15N3 Exposure

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water

Rinse Eyes with Water
for 15 minutes

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid response protocol for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Biuret-15N3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12057607#safety-and-handling-guidelines-for-biuret-
15n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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